Cas no 850629-65-1 (Dimesitylammonium Pentafluorobenzenesulfonate)

• Product Name: Dimesitylammonium Pentafluorobenzenesulfonate
• CAS No: 850629-65-1
• Molecular Formula: C₂₄H₂₄F₅NO₃S
• Molecular Weight: 501.509283065796
• MDL: MFCD09038512
• CID: 860193
• PubChem ID: 87559442

Dimesitylammonium Pentafluorobenzenesulfonate Properties

Names and Identifiers

• Dimesitylammonium Pentafluorobenzenesulfonate
• bis(2,4,6-trimethylphenyl)azanium,2,3,4,5,6-pentafluorobenzenesulfonate
• D3293
• Benzenesulfonic acid, pentafluoro-, compd. with 2,4,6-trimethyl-N-(2,4,6-trimethylphenyl)benzenamine (1:1) (9CI)
• DTXSID60659775
• 850629-65-1
• MFCD09038512
• Dimesitylammonium2,3,4,5,6-pentafluorobenzenesulfonate
• 2,4,6-TRIMETHYL-N-(2,4,6-TRIMETHYLPHENYL)ANILINIUM PENTAFLUOROBENZENESULFONATE
• Dimesitylammonium 2,3,4,5,6-pentafluorobenzenesulfonate
• AKOS015853263
• bis(2,4,6-trimethylphenyl)azanium;2,3,4,5,6-pentafluorobenzenesulfonate
• 2,4,6-Trimethyl-N-(2,4,6-trimethylphenyl)anilinium 2,3,4,5,6-pentafluorobenzene-1-sulfonate
• SCHEMBL3678935
• Q11309641

• MDL： MFCD09038512
• InChIKey： MKKHTKBUMNIBLN-UHFFFAOYSA-N
• Inchi： 1S/C18H23N.C6HF5O3S/c1-11-7-13(3)17(14(4)8-11)19-18-15(5)9-12(2)10-16(18)6;7-1-2(8)4(10)6(15(12,13)14)5(11)3(1)9/h7-10,19H,1-6H3;(H,12,13,14)
• SMILES： O=S(C1C(F)=C(F)C(F)=C(F)C=1F)(O)=O.C1C(C)=C(NC2C(C)=CC(C)=CC=2C)C(C)=CC=1C

Computed Properties

• Exact Mass: 501.14000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 501.14
• Heavy Atom Count: 34
• Complexity: 534
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 82.2A^2

Experimental Properties

• LogP: 8.06320
• PSA: 74.78000
• Boiling Point: 365.2°C at 760 mmHg
• Flash Point: 178.8°C
• Color/Form: White light yellowish green crystal powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives